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Compound of Interest

6-Quinolinecarboxaldehyde, 4-
Compound Name:

ethoxy-
CAS No.: 879323-78-1
Cat. No.: B8311057

Get Quote

Executive Summary

4-Ethoxy-6-quinolinecarboxaldehyde (also known as 4-ethoxyquinoline-6-carbaldehyde) is a
specialized heterocyclic building block utilized primarily in the synthesis of bioactive small
molecules.[1] Its structural dualism—featuring an electrophilic aldehyde handle at the C6
position and an electron-donating ethoxy substituent at the C4 position—makes it a versatile
scaffold for medicinal chemistry campaigns, particularly in the development of kinase inhibitors,
antidiabetic agents (thiazolidinone derivatives), and antimicrobial compounds.

This guide provides a rigorous technical analysis of its synthesis, reactivity profile, and
application in drug discovery, moving beyond generic descriptions to offer actionable
experimental insights.

Chemical Identity & Structural Logic
Core Structure
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The molecule consists of a quinoline bicyclic system. The critical features are:

o C6-Aldehyde: A reactive electrophile suitable for reductive aminations, Knoevenagel
condensations, and Wittig reactions. It serves as the "linker" point for extending the carbon
skeleton.

o C4-Ethoxy Group: An electron-donating group (EDG) that modulates the electron density of
the pyridine ring. It is typically introduced via nucleophilic aromatic substitution (

) of a chlorine atom, leveraging the activation provided by the quinoline nitrogen.

Property Data (Predicted/Experimental)
Formula C12H11:NO2

Molecular Weight 201.22 g/mol

Appearance Off-white to pale yellow solid

Soluble in DCM, DMSO, hot Ethanol; sparingly

Solubilit
Y soluble in water

Nucleophilic addition (Aldehyde),
Key Reactivity
precursor (C4 position)

Synthesis Pathways

The most robust route to 4-ethoxy-6-quinolinecarboxaldehyde avoids direct ring construction in
favor of functionalizing a pre-formed quinoline core. The displacement of a 4-chloro substituent
is the industry-standard approach due to the high reactivity of 4-chloroquinolines toward
alkoxides.

Strategic Synthesis Workflow

Step 1: Chlorination
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Figure 1: Stepwise synthesis from the 4-hydroxy precursor. The 4-chloro intermediate is highly
activated for nucleophilic attack.

Detailed Experimental Protocol
Step 1: Synthesis of 4-Chloroquinoline-6-carbaldehyde
» Reagents: 4-Hydroxyquinoline-6-carbaldehyde (1.0 eq), Phosphorus Oxychloride (

, 5.0 eq).

e Procedure: Suspend the starting material in neat

. Heat to reflux (
) for 2—-3 hours. The suspension will clear as the reaction proceeds.

o Workup: Cool to room temperature. Pour the mixture slowly onto crushed ice (Exothermic!).
Neutralize with saturated ngcontent-ng-c2699131324=""_nghost-ng-c2339441298=""
class="inline ng-star-inserted">

or
to pH 8. Filter the resulting precipitate, wash with water, and dry.[2][3]

 Critical Note: Ensure moisture-free conditions to prevent hydrolysis of

before reaction.

Step 2: Ethoxylation (

Reaction)

e Reagents: 4-Chloroquinoline-6-carbaldehyde (1.0 eq), Sodium Ethoxide (NaOEt, 2.0 eq),
Absolute Ethanol.

e Procedure:

o Prepare a solution of NaOEt by dissolving sodium metal in absolute ethanol (or use
commercial 21% wt solution).
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o Add the 4-chloroquinoline intermediate to the ethoxide solution.
o Reflux (

) for 2—4 hours. Monitor by TLC (DCM:MeOH 95:5); the starting material spot (
) will disappear.

o Mechanism: The nitrogen atom of the quinoline ring renders the C4 position electron-
deficient, facilitating the attack of the ethoxide anion and expulsion of the chloride.

o Workup: Concentrate the solvent under reduced pressure. Resuspend the residue in ice
water.[4][5][6] Filter the solid product.[4][5][6][7][8] Recrystallize from Ethanol/Water if
necessary.

Medicinal Chemistry Applications
Thiazolidinone Antidiabetic Agents

One of the primary documented uses of 4-ethoxy-6-quinolinecarboxaldehyde is in the synthesis
of thiazolidinone derivatives, which act as insulin sensitizers (similar to glitazones) or
antimicrobial agents.

Reaction Type: Knoevenagel Condensation.[7]

Partner: 2,4-Thiazolidinedione or Rhodanine.

Catalyst: Piperidine (base) and Acetic Acid.

Outcome: Formation of a benzylidene double bond at the C5 position of the thiazolidine ring.

Protocol Snapshot:
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Mix equimolar amounts of the aldehyde and 2,4-thiazolidinedione in Toluene. Add catalytic

piperidine/AcOH. Reflux with a Dean-Stark trap to remove water. The product precipitates upon

cooling.[4][5][6][8]

Kinase Inhibitor Scaffolds

In oncology research, the quinoline core is a "privileged scaffold.” The 6-position aldehyde is

frequently converted into:
e Aminomethyl groups (

): Via reductive amination, targeting the hinge region of kinases (e.g., c-Met, VEGFR).

 Vinyl nitriles: Via condensation with malononitrile, often used to covalently bind to cysteine

residues in targeted therapies.

Somatostatin Receptor Agonists

Quinoline derivatives are explored as non-peptide agonists for somatostatin receptors (sst
subtypes). The 4-ethoxy group provides lipophilic bulk that can occupy hydrophobic pockets in
the receptor binding site, while the 6-position substituents direct selectivity.

Reactivity Profile & Troubleshooting
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Reaction Class

Reagent Example

Expected Outcome

Troubleshooting
Tip

Use Pinnick oxidation

for mild conversion;

4-Ethoxyquinoline-6- i
Oxidation Sulfamic Acid ] ] avoid
» Sullamic Acl carboxylic acid
which may cleave the
ethoxy ether.
Use DCE as solvent;
add molecular sieves
i Secondary/Tertiar to drive imine
Reductive Amination Amine, ) Y Y )
Amines formation before

adding the reducing

agent.

Wittig Reaction

Cinnamates /

Acrylates

The quinoline nitrogen
can interfere with
Lewis acids; standard
Wittig works better
than Horner-
Wadsworth-Emmons if
base sensitivity is an

issue.

Safety & Handling

e Hazards: The compound is an organic aldehyde and should be treated as a potential skin

sensitizer. The 4-chloro precursor is a potent irritant.

o Storage: Store under inert atmosphere (

or Ar) at

. Aldehydes are prone to autoxidation to carboxylic acids upon prolonged exposure to air.

» Stability: The 4-ethoxy ether linkage is stable under basic and neutral conditions but may

hydrolyze back to the 4-hydroxy quinolone (tautomer of quinolinone) under strong acidic
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reflux (e.g., concentrated HBr or HI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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